N-[1-(4-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-yl]-2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-yl]-2,2-dimethyl-4-oxo-3H-pyran-6-carboxamide
• InChI: InChI=1S/C23H26FN3O3/c1-22(2)11-18(26-21(29)20-9-16(28)10-23(3,4)30-20)17-13-25-27(19(17)12-22)15-7-5-14(24)6-8-15/h5-9,13,18H,10-12H2,1-4H3,(H,26,29)
• InChI Key: WMLBAGMEMACQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=C(C1)N(N=C2)C3=CC=C(C=C3)F)NC(=O)C4=CC(=O)CC(O4)(C)C)C
• Molecular Formula: C23H26FN3O3
• Molecular Weight: 411.5 g/mol

Description

Compounds with structures similar to the one you provided often belong to a class of compounds known as aromatic compounds. These compounds contain a cyclic ring of atoms, usually carbon, which have a delocalized cloud of electrons above and below the plane of the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques can provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The types of reactions that a compound can undergo depend on its functional groups. For example, aromatic compounds can undergo electrophilic aromatic substitution, as mentioned above. Other common reactions include nucleophilic substitution, addition, elimination, and rearrangement reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often determined through biochemical and pharmacological studies. For example, some compounds might act as inhibitors of certain enzymes, while others might interact with cell receptors.

Safety and Hazards

The safety and hazards associated with a compound can be determined through toxicological studies. These studies might involve determining the compound’s LD50 (the lethal dose for 50% of a population), its potential for causing irritation or sensitization, and its long-term effects.